Cas no 2171469-22-8 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid
• CAS No: 2171469-22-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 5870184
• PubChem ID: 165670305
• Update Time: 2025-06-07

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid
• EN300-1487366
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-3-methylbutanoic acid
• 2171469-22-8

• Inchi： 1S/C25H30N2O5/c1-15(2)22(23(30)27-25(3,4)13-21(28)29)26-24(31)32-14-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,15,20,22H,13-14H2,1-4H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： BUBGEXJJBQHSHS-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC(C)(C)CC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid

Introduction to 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic Acid (CAS No. 2171469-22-8)

The compound 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-3-methylbutanoic acid, identified by its CAS number 2171469-22-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in drug development and biochemical research. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests unique chemical properties that make it a valuable candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel compounds with structural complexities that mimic natural biological pathways. The fluoren scaffold, known for its stability and fluorescence properties, has been increasingly utilized in the design of bioactive molecules. The incorporation of this moiety into the 3-2-(...amino)-3-methylbutanamido-3-methylbutanoic acid framework enhances its interaction with biological targets, making it a promising candidate for therapeutic intervention.

The methoxycarbonyl group in the compound’s structure contributes to its solubility and metabolic stability, which are critical factors in drug design. This feature ensures that the molecule can be effectively absorbed and retained within the body, thereby increasing its bioavailability. Additionally, the presence of multiple amino and carboxylic acid functionalities allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

Recent studies have highlighted the importance of structurally complex molecules in addressing complex diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. The 3-2-(...amino)-3-methylbutanamido-3-methylbutanoic acid derivative, with its unique structural features, has been investigated for its potential role in modulating key biological pathways. For instance, preliminary research suggests that this compound may interact with enzymes involved in cell signaling and proliferation, offering a novel approach to therapeutic intervention.

The fluoren-9-yl moiety has been particularly noted for its ability to enhance the binding affinity of small molecules to their targets. This property is attributed to the rigid aromatic structure of fluorene, which can stabilize interactions between the compound and biological receptors. In contrast, the methylbutanamido and methylbutanoic acid portions provide additional functional groups that can be exploited for further chemical modifications, allowing for the development of derivatives with enhanced pharmacological profiles.

In the context of drug development, the synthesis and characterization of this compound have opened up new avenues for research. Advanced spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and confirm its purity. These studies have provided valuable insights into how structural modifications can influence the biological activity of small molecules.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in diagnostic imaging and as a tool compound in biochemical research. For example, fluorescent derivatives of fluorene have been widely used as probes in cellular imaging due to their ability to emit light upon interaction with biological molecules. The 3-2-(...amino)-3-methylbutanamido-3-methylbutanoic acid derivative could serve as a foundation for developing novel imaging agents that offer improved sensitivity and specificity.

Furthermore, the compound’s ability to undergo controlled chemical reactions makes it an attractive candidate for library synthesis efforts aimed at identifying new bioactive molecules. High-throughput screening methods can be employed to rapidly test large collections of derivatives for their biological activity against various targets. This approach has been successfully used in recent years to discover novel drugs with therapeutic potential.

The role of computational chemistry in designing and optimizing such compounds cannot be overstated. Molecular modeling techniques have been instrumental in predicting how structural modifications will affect the biological activity of small molecules. By simulating interactions between the compound and biological targets, researchers can identify promising derivatives before conducting costly experimental trials.

In conclusion, 3-2-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido)-3-methylbutanoic acid (CAS No. 2171469-22-8) represents a significant advancement in pharmaceutical chemistry with diverse applications ranging from drug development to diagnostic imaging. Its unique structural features make it a valuable tool for researchers seeking to develop novel therapeutics targeting complex diseases. As further studies continue to uncover its potential benefits, this compound is poised to play an important role in future medical advancements.